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Compound of Interest

Compound Name: IR-1048

Cat. No.: B1146480

For Immediate Implementation: This document provides critical safety and logistical information
for the handling and disposal of the near-infrared (NIR) cyanine dye, IR-1048 (CAS 155613-98-
2). Adherence to these guidelines is essential for ensuring the safety of all laboratory
personnel.

Hazard Identification and Personal Protective
Equipment

IR-1048 is classified as a hazardous substance that can cause skin, eye, and respiratory
irritation. All personnel handling this compound must use appropriate personal protective
equipment (PPE) to minimize exposure.

Summary of Hazards and Required PPE:
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cer s Required Personal
Hazard Classification GHS Hazard Statements . .
Protective Equipment

i L o Chemical-resistant gloves
Skin Irritation (Category 2) H315: Causes skin irritation o
(e.g., nitrile)

] Safety glasses with side
H319: Causes serious eye

Eye Irritation (Category 2A) o shields or chemical splash

irritation
goggles[1]
Specific Target Organ Toxicity - ] N95 dust mask or work in a
) H335: May cause respiratory ]

Single Exposure (Category 3, ritat well-ventilated area, preferably
irritation

Respiratory System) a chemical fume hood

General Laboratory Attire Not Applicable Lab coat, closed-toe shoes|[2]

Operational Plan for Safe Handling

A systematic approach to handling IR-1048 is crucial to prevent contamination and accidental
exposure. The following step-by-step operational plan should be implemented:

1. Preparation and Engineering Controls:

o Ensure a calibrated analytical balance is located within a chemical fume hood or a ventilated
balance enclosure.

o Prepare all necessary equipment (spatulas, weigh boats, solvent-dispensing systems) before
handling the powdered dye.

o Cover the work surface with absorbent, disposable bench paper.[3]
2. Weighing and Solution Preparation:
» Don all required PPE as outlined in the table above.

o Carefully weigh the desired amount of IR-1048 powder in a disposable weigh boat. Avoid
creating dust.
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» To dissolve, add the solvent to the vial containing the IR-1048 powder. Do not transfer the
powder to the solvent container.

» Cap the vial securely and mix by vortexing or sonicating until fully dissolved.
3. Use in Experimental Procedures:
e When using solutions of IR-1048, always wear gloves and eye protection.

o Conduct all procedures involving the dye within a chemical fume hood to minimize inhalation
of any potential aerosols.

4. Storage:

o Store IR-1048 in a tightly sealed container in a cool, dry, and dark place, as recommended at
-20°C.[4]

o Keep away from incompatible materials.
First Aid Measures
In the event of exposure, immediate action is critical.

» After Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical
attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin
irritation occurs, seek medical advice.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o After Swallowing: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Disposal Plan
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Proper disposal of IR-1048 and associated waste is mandatory to prevent environmental
contamination.

o Solid Waste: All disposable materials contaminated with IR-1048 powder (e.g., weigh boats,
gloves, bench paper) should be collected in a designated, sealed hazardous waste
container.

e Liquid Waste: Unused or waste solutions of IR-1048 should be collected in a clearly labeled,
sealed hazardous waste container. Do not pour down the drain.[5]

o Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the
rinsate collected as hazardous liquid waste.

o Waste Pickup: All hazardous waste must be disposed of through your institution's
Environmental Health & Safety (EH&S) department.

Safe Handling Workflow for IR-1048
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Caption: Workflow for the safe handling of IR-1048 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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